Pentane

Specification

• Description: , also known as N-pentane or CH3-[CH2]3-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in feces. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an alkane tasting compound that can be found in alcoholic beverages, kohlrabi, and soy bean. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; Pentane is a straight chain alkane consisting of 5 carbon atoms. It has a role as a non-polar solvent and a refrigerant. It is a volatile organic compound and an alkane.; N-pentane appears as a clear colorless liquid with a petroleum-like odor. Flash point 57°F. Boiling point 97°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air.
• CAS No.: 107949-95-1
• Molecular Formula: C5H12; CH3(CH2)3CH3; C5H12
• Molecular Weight: 72.15 g/mol
• IUPAC Name: pentane
• Standard InChI: InChI=1S/C5H12/c1-3-5-4-2/h3-5H2,1-2H3
• Standard InChI Key: OFBQJSOFQDEBGM-UHFFFAOYSA-N
• SMILES: CCCCC
• Canonical SMILES: CCCCC
• Boiling Point: 97 °F at 760 mm Hg (NTP, 1992); 36.0 °C; 36.06 °C; 36 °C; 97°F
• Colorform: Colorless liquid [Note: A gas above 97 degrees F. May be utilized as a fuel].
• Flash Point: -57 °F (NTP, 1992); <-40 °F (-40 °C) (Closed cup); -49 °C c.c.; -57°F
• Melting Point: -202 °F (NTP, 1992); -129.7 °C; Fp -129 °; -129.67 °C; -129°C; -129 °C; -202°F